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Compound of Interest

Compound Name: Cesium tellurate

Cat. No.: B3051575 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. Cesium tellurate and cesium tellurite are compounds for

which comprehensive material safety data sheets (MSDS) are not readily available. The

information presented herein is a compilation of data from various sources on these and

related chemical compounds. It is not a substitute for a certified MSDS. All personnel handling

these materials should exercise extreme caution and adhere to established laboratory safety

protocols.

This guide provides an overview of the available technical information for cesium tellurate
(Cs₂TeO₄) and cesium tellurite (Cs₂TeO₃), with a focus on their chemical and physical

properties, potential hazards, handling procedures, and synthesis. Due to the limited specific

safety data for these compounds, information from related substances, such as cesium and

tellurium compounds, has been included to provide a precautionary framework.

Chemical and Physical Properties
Cesium tellurate and cesium tellurite are inorganic compounds of cesium, tellurium, and

oxygen. The key distinction lies in the oxidation state of tellurium, which is +6 in tellurate and

+4 in tellurite.[1] This difference in oxidation state influences their chemical and physical

properties. Quantitative data for these compounds are summarized in the tables below. It is

important to note that many physical properties, such as melting and boiling points, are not

well-documented in available literature.

Table 1: Chemical Identifiers
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Compound Name Chemical Formula CAS Number
Molecular Weight (
g/mol )

Cesium Tellurate Cs₂TeO₄ 34729-54-9 457.41[2][3]

Cesium Tellurite Cs₂TeO₃ 15899-92-0 441.42[4]

Table 2: Physical Properties

Property Cesium Tellurate (Cs₂TeO₄) Cesium Tellurite (Cs₂TeO₃)

Appearance Solid[5] Crystalline solid[4]

Density (g/cm³) Not available 4.606 (calculated)[4]

Melting Point Not available
1103 K to 953 K (cooling range

for crystal growth)[4]

Boiling Point Not available Not available

Solubility in Water Soluble[6] Not available

Crystal System Not available Trigonal[4]

Space Group Not available P321[4]

Hazard Identification and Safety Precautions
Specific hazard classifications for cesium tellurate and cesium tellurite are not well-

established. However, based on the toxicity of related compounds, they should be handled with

care. Tellurium compounds can be toxic, and tellurite (TeO₃²⁻) is generally more toxic than

tellurate (TeO₄²⁻).[1] Cesium, as an alkali metal, can also present health risks.

Potential Hazards:

Toxicity: Tellurium compounds can be harmful if inhaled or ingested.[7] Symptoms of

tellurium exposure can include a garlic-like odor on the breath and in sweat, as well as

gastrointestinal and neurological effects.[7]

Irritation: These compounds may cause irritation to the skin, eyes, and respiratory tract.[8]
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Reactivity: While cesium tellurate and tellurite are salts, metallic cesium is highly reactive

and pyrophoric, reacting explosively with water.[9] Although these compounds are not as

reactive as the pure metal, their reactivity profile is not fully characterized. They may release

toxic fumes when heated to decomposition.[9]

Due to the lack of specific data, a cautious approach to hazard communication is warranted.

The following diagram illustrates a logical workflow for assessing and communicating the

potential hazards of these materials in a research setting.

Figure 1: Hazard communication workflow for cesium tellurates.

Handling and Storage
Given the potential hazards, strict safety protocols should be followed when handling cesium
tellurate and tellurite.

Recommended Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood.[10]

Use appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[4]

Avoid generating dust.[4]

Wash hands thoroughly after handling.[9]

Storage:

Store in a tightly sealed, properly labeled container.[4]

Keep in a cool, dry, and well-ventilated place.[4]

Store away from incompatible materials, such as strong acids and oxidizing agents.[9]

The following diagram outlines a general workflow for the safe handling of cesium tellurate
and tellurite in a laboratory setting.

Figure 2: Safe handling workflow for cesium tellurates.
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First Aid and Emergency Procedures
In case of exposure, follow these general first-aid measures. Seek medical attention

immediately.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[8]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them plenty of water to drink.[8]

Firefighting Measures:

Use a dry chemical, carbon dioxide, or foam extinguisher.[11] Do not use water if metallic

cesium is present, as it can react violently.[9]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[9]

Accidental Release:

Evacuate the area.[10]

Wear appropriate PPE, including respiratory protection.[4]

Carefully sweep up the spilled material, avoiding dust generation, and place it in a sealed

container for disposal.[10]

Ventilate the area and wash the spill site after the material has been collected.[10]

Experimental Protocols
Synthesis of Cesium Tellurite (Cs₂TeO₃)
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A method for the synthesis of cesium tellurite single crystals has been described in the

literature.[4] This process involves the high-temperature reaction of cesium carbonate and

tellurium dioxide.

Materials:

Cesium carbonate (Cs₂CO₃)

Tellurium dioxide (TeO₂)

Gold boat

Tube furnace with argon atmosphere control

Procedure:

Mix cesium carbonate and tellurium dioxide in the appropriate stoichiometric ratio.

Place the mixture in a gold boat.

Position the gold boat in a tube furnace.

Heat the mixture in an argon atmosphere for at least 15 hours.

To obtain single crystals, melt the material in a gold boat under a purified argon atmosphere.

Slowly cool the molten material at a rate of 2 K per hour through the temperature range of

1103 K to 953 K.[4]

The resulting product is crystalline cesium tellurite.

The following diagram illustrates the workflow for this synthesis protocol.

Figure 3: Experimental workflow for the synthesis of Cs₂TeO₃.

Conclusion
Cesium tellurate and cesium tellurite are inorganic compounds with limited available safety

and toxicological data. The information that is available suggests that they should be handled
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as potentially hazardous materials, with precautions taken to avoid inhalation, ingestion, and

skin/eye contact. The provided synthesis protocol for cesium tellurite offers a starting point for

researchers working with this material. Further research is needed to fully characterize the

physical, chemical, and toxicological properties of both cesium tellurate and cesium tellurite to

establish comprehensive safety guidelines. Researchers should always consult multiple

sources and perform a thorough risk assessment before working with these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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